Cas no 1806106-60-4 (5-Bromo-2-cyano-4-fluoro-3-(trifluoromethoxy)pyridine)

• Product Name: 5-Bromo-2-cyano-4-fluoro-3-(trifluoromethoxy)pyridine
• CAS No: 1806106-60-4
• MF: C₇HBrF₄N₂O
• MW: 284.993254423141
• CID: 4801655
• Update Time: 2025-05-22

5-Bromo-2-cyano-4-fluoro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyano-4-fluoro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF4N2O/c8-3-2-14-4(1-13)6(5(3)9)15-7(10,11)12/h2H
• InChI Key： FINWVPDEVPIMRQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)C(=C1F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9

Additional information on 5-Bromo-2-cyano-4-fluoro-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-Bromo-2-cyano-4-fluoro-3-(trifluoromethoxy)pyridine (CAS No. 1806106-60-4)

5-Bromo-2-cyano-4-fluoro-3-(trifluoromethoxy)pyridine (CAS No. 1806106-60-4) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This pyridine derivative is characterized by its unique structural features, including a bromine substituent at the 5-position, a cyano group at the 2-position, and a trifluoromethoxy group at the 3-position. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular formula is C₇H₂BrF₄N₂O, with a molecular weight of 285.00 g/mol. Its chemical structure is optimized for interactions with biological targets, particularly in the development of kinase inhibitors and antiviral agents. Researchers are increasingly exploring its potential in drug discovery due to its ability to modulate enzyme activity and its favorable lipophilicity profile. The presence of both fluoro and trifluoromethoxy groups enhances its metabolic stability, a critical factor in the design of modern therapeutics.

In recent years, the demand for fluorinated pyridines like 5-Bromo-2-cyano-4-fluoro-3-(trifluoromethoxy)pyridine has surged, driven by their applications in crop protection and material science. The compound's electrophilic reactivity allows for further functionalization, enabling the creation of novel agrochemicals with improved efficacy against resistant pests. Its halogenated nature also makes it a candidate for cross-coupling reactions, a topic frequently searched in academic and industrial chemistry forums.

From a synthetic chemistry perspective, this compound is often prepared via nucleophilic aromatic substitution (S_NAr) or palladium-catalyzed coupling reactions. Its purification typically involves column chromatography or recrystallization, with yields optimized through careful control of reaction conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity, a common concern among purchasers of fine chemicals.

The compound's stability under various storage conditions is another area of interest. It is recommended to store 5-Bromo-2-cyano-4-fluoro-3-(trifluoromethoxy)pyridine in a cool, dry environment, protected from light and moisture to prevent degradation. This aligns with broader industry trends toward improving chemical shelf life, a frequently discussed topic in supply chain optimization.

Environmental and regulatory compliance aspects are also critical. While not classified as hazardous under current guidelines, proper waste disposal protocols should be followed. The compound's biodegradability and ecotoxicity data are subjects of ongoing research, reflecting the growing emphasis on green chemistry principles in modern laboratories.

In summary, 5-Bromo-2-cyano-4-fluoro-3-(trifluoromethoxy)pyridine (CAS No. 1806106-60-4) represents a versatile building block with multifaceted applications. Its relevance to medicinal chemistry, agrochemical innovation, and material design ensures its continued prominence in scientific literature and industrial workflows. As research progresses, this compound is poised to play a pivotal role in addressing challenges in human health and sustainable agriculture.